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Compound of Interest

Compound Name: Ethyl 3-(o-tolyl)propanoate

CAS No.: 104750-61-0

Cat. No.: B008697

Get Quote

Executive Summary
In drug development and fine chemical synthesis, distinguishing between regioisomers is

critical for establishing purity and understanding structure-activity relationships (SAR). Tolyl

propionates (

) serve as excellent case studies for isomeric differentiation. While they share identical
molecular weights (164.20 g/mol ) and similar polarities, their spectroscopic signatures differ
predictably due to symmetry elements and steric/electronic effects. This guide outlines the
definitive protocols for distinguishing o-tolyl, m-tolyl, and p-tolyl propionates.

⚠️ Critical Nomenclature Note
"Tolylpropanoate" vs. "Tolyl Propionate" In industrial catalogs, "Tolylpropanoate" occasionally

refers to methyl (tolyl)propanoate (an ester of hydrocinnamic acid).

This Guide Covers:Tolyl Propionate (Esters of Cresol + Propionic Acid).
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Relevance: Common impurities in phenolic ester synthesis and fragrance/flavor

intermediates.

Synthesis & Experimental Protocol
To generate authentic standards for comparison, the following self-validating synthesis protocol

is recommended. This method uses Schotten-Baumann conditions, which are robust for

phenolic esters.

Reagents
Substrates: o-Cresol, m-Cresol, p-Cresol (1.0 eq).

Acylating Agent: Propionyl chloride (1.1 eq).

Base: Triethylamine (

) or Pyridine (1.2 eq).

Solvent: Dichloromethane (DCM), anhydrous.

Workflow Diagram (DOT)

Start: Cresol Isomer
(o-, m-, or p-)

Reaction:
Add Propionyl Cl (0°C)

Base: Et3N, Solvent: DCM

Quench:
Add dilute HCl

(Neutralize Base)

Workup:
Wash (NaHCO3, Brine)

Dry (MgSO4)

Purification:
Vacuum Distillation
or Flash Column

Validation:
1H NMR & GC-MS

Click to download full resolution via product page

Figure 1: Standard synthesis workflow for tolyl propionate standards.

Step-by-Step Procedure
Setup: Flame-dry a 250 mL round-bottom flask. Add 50 mmol of the specific cresol isomer

and 60 mmol of

to 100 mL of dry DCM. Cool to 0°C.
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Addition: Dropwise add 55 mmol of propionyl chloride over 20 minutes. The reaction is

exothermic; maintain temperature <5°C to prevent side reactions.

Reaction: Allow to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC

(Hexane:EtOAc 9:1).

Workup: Wash organic layer with 1M HCl (

mL), Sat.

(

mL), and Brine. Dry over anhydrous

.

Purification: Remove solvent in vacuo. Purify by vacuum distillation (approx. 110°C @ 10

mmHg) to yield the clear, colorless ester.

Spectroscopic Comparison
Nuclear Magnetic Resonance ( NMR)
NMR is the definitive tool for differentiation. The key diagnostic is the aromatic region and the

chemical shift of the tolyl methyl group.

Mechanistic Insight
Para-isomer: Possesses a

axis of symmetry. The aromatic protons appear as a distinct AA'BB' system (two doublets),
often looking like two "roofed" doublets.

Ortho-isomer: The ester group exerts a steric "ortho effect," often shielding or deshielding the

adjacent methyl group differently than in the meta/para positions. The aromatic region is a

complex ABCD multiplet.

Meta-isomer: Lacks the symmetry of the para isomer and the steric compression of the ortho

isomer. The aromatic region is complex (ABCD) but typically shows a distinct singlet-like

peak for the proton at position 2 (isolated between the methyl and ester).
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Comparative Data Table (

NMR in

, 400 MHz)
Feature

Ortho-Tolyl

Propionate

Meta-Tolyl

Propionate

Para-Tolyl

Propionate

Tolyl Methyl (

)
~2.18 ppm (s) ~2.35 ppm (s) ~2.34 ppm (s)

Propionyl
~2.60 ppm (q,

)

~2.58 ppm (q,

)

~2.56 ppm (q,

)

Propionyl
~1.28 ppm (t,

)

~1.26 ppm (t,

)

~1.25 ppm (t,

)

Aromatic Region

6.9 - 7.3 ppm

(m)Complex 4H

multiplet

6.8 - 7.3 ppm (m)Look

for isolated H at C2

6.98 (d), 7.15

(d)Symmetric AA'BB'

pattern

Differentiation Key
Upfield Methyl Shift

(Shielding)

H2 Singlet + Complex

Ar
Symmetric Doublets

Infrared Spectroscopy (FT-IR)
While less specific than NMR, IR provides rapid confirmation of the substitution pattern via Out-

of-Plane (OOP) bending vibrations (

).

Ortho (1,2-disubstituted): Strong band near 750 cm⁻¹.

Meta (1,3-disubstituted): Two bands near 690 cm⁻¹ and 780 cm⁻¹.

Para (1,4-disubstituted): Single strong band near 815-840 cm⁻¹.
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Mass Spectrometry (EI-MS, 70eV)
All isomers show a molecular ion (

) at

164. However, fragmentation pathways vary slightly in intensity.[1]

Common Fragments:

108 (Cresol radical cation,

, Loss of Ketene).

107 (Tolyl cation / Hydroxytropylium).

91 (Tropylium ion,

).

57 (Propionyl cation).

Differentiation Logic:

Ortho Effect: The ortho isomer often shows a more abundant

peak (loss of propionyl radical) or specific rearrangements due to the proximity of the
methyl group to the ester oxygen, though this is less pronounced than in benzoates.

Base Peak: Typically

108 or 107 for all, but the ratio of

can vary. Para isomers often yield a more stable molecular ion than ortho isomers due to
steric relaxation.

Decision Logic for Identification
Use this logic flow to identify an unknown tolyl propionate sample.
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Input: Unknown Sample Spectrum

Step 1: Check 1H NMR Aromatic Region

Is it Symmetric (2 Doublets)?

Result: Para-Tolyl Propionate

Yes (AA'BB')

Step 2: Check Tolyl-Methyl Shift

No (Multiplet)

Is Methyl < 2.25 ppm?

Result: Ortho-Tolyl Propionate

Yes (~2.18 ppm)

Result: Meta-Tolyl Propionate

No (~2.35 ppm)

Validation: Check IR
(Meta: ~690 & 780 cm-1)

Click to download full resolution via product page

Figure 2: Logical decision tree for isomer identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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